Cas no 1355181-94-0 (1-(2-Furan-3-yl-pyrrolidin-1-yl)-ethanone)

• Product Name: 1-(2-Furan-3-yl-pyrrolidin-1-yl)-ethanone
• CAS No: 1355181-94-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5208472
• Update Time: 2025-07-15

1-(2-Furan-3-yl-pyrrolidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Furan-3-yl-pyrrolidin-1-yl)-ethanone
• Ethanone, 1-[2-(3-furanyl)-1-pyrrolidinyl]-

• Inchi： 1S/C10H13NO2/c1-8(12)11-5-2-3-10(11)9-4-6-13-7-9/h4,6-7,10H,2-3,5H2,1H3
• InChI Key： HVXXKERVXUIJSA-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1C1C=COC=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 1-(2-Furan-3-yl-pyrrolidin-1-yl)-ethanone

Introduction to 1-(2-Furan-3-yl-pyrrolidin-1-yl)-ethanone (CAS No. 1355181-94-0)

1-(2-Furan-3-yl-pyrrolidin-1-yl)-ethanone, with the CAS number 1355181-94-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring and a pyrrolidine moiety, making it a valuable candidate for various biological and therapeutic applications.

The molecular formula of 1-(2-Furan-3-yl-pyrrolidin-1-yl)-ethanone is C₁₀H₁₁NO₂, and its molecular weight is 177.20 g/mol. The compound's structure consists of a furan ring (a five-membered aromatic ring containing an oxygen atom) fused to a pyrrolidine ring (a five-membered non-aromatic ring containing a nitrogen atom), with an ethanone group attached to the nitrogen atom of the pyrrolidine ring. This unique arrangement of functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

In recent years, 1-(2-Furan-3-yl-pyrrolidin-1-yl)-ethanone has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects, which may be attributed to its ability to modulate various signaling pathways involved in neuronal survival and function. For instance, studies have demonstrated that 1-(2-Furan-3-yl-pyrrolidin-1-yl)-ethanone can inhibit the activation of microglia, the primary immune cells in the central nervous system (CNS), thereby reducing neuroinflammation and protecting neurons from damage.

Beyond its neuroprotective properties, 1-(2-Furan-3-yl-pyrrolidin-1-yl)-ethanone has also been investigated for its potential as an anti-inflammatory agent. In vitro and in vivo studies have shown that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(2-Furan-3-yl-pyrrolidin-1-yl)-ethanone have also been extensively studied. Research indicates that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. Additionally, studies have shown that 1-(2-Furan-3-yl-pyrrolidin-1-yl)-ethanone exhibits low toxicity and high selectivity, further enhancing its therapeutic potential.

In the context of drug discovery and development, 1-(2-Furan-3-yl-pyrrolidin-1-yl)-ethanone has been used as a lead compound for the design and synthesis of novel derivatives with enhanced biological activities. Through structure-based drug design approaches, researchers have been able to optimize the pharmacological properties of this compound by modifying its functional groups or introducing new substituents. These efforts have led to the identification of several promising drug candidates that are currently undergoing preclinical and clinical evaluation.

The safety profile of 1-(2-Furan-3-yl-pyrrolidin-1-yl)-ethanone is another important aspect that has been thoroughly investigated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in both animal models and human subjects. However, as with any new drug candidate, further research is needed to fully understand its long-term safety and efficacy.

In conclusion, 1-(2-Furan-3-yl-pyrrolidin-1-yl)-ethanone (CAS No. 1355181-94-0) is a versatile compound with significant potential in various therapeutic areas. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic applications of this compound, paving the way for its potential use in treating a wide range of diseases.